Cas no 1774904-72-1 (6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine)

• Product Name: 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine
• CAS No: 1774904-72-1
• MF: C₉H₈ClF₃N₄
• MW: 264.634830474854
• CID: 5700585
• PubChem ID: 97618508
• Update Time: 2026-03-11

6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-9-isopropyl-8-trifluoromethyl-9H-purine
• 9H-Purine, 6-chloro-9-(1-methylethyl)-8-(trifluoromethyl)-
• 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine
• 6-chloro-9-(propan-2-yl)-8-(trifluoromethyl)-9H-purine
• 1774904-72-1
• A911927

• Inchi： 1S/C9H8ClF3N4/c1-4(2)17-7-5(6(10)14-3-15-7)16-8(17)9(11,12)13/h3-4H,1-2H3
• InChI Key： NESGSIYKRJHNLY-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(C(C)C)C=1C(F)(F)F

Computed Properties

• Exact Mass: 264.0389585g/mol
• Monoisotopic Mass: 264.0389585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)
• pka: -0.80±0.10(Predicted)

6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine Security Information

• Storage Condition：(BD623611)

Additional information on 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine

Comprehensive Overview of 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine (CAS No. 1774904-72-1)

6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine (CAS No. 1774904-72-1) is a specialized purine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and isopropyl substituents, exhibits remarkable potential in modulating biological pathways. Researchers are particularly interested in its applications as a kinase inhibitor or nucleic acid analog, given its structural resemblance to adenosine. The presence of the chloro group at the 6-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated purines like 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing drugs in the pharmaceutical industry, where approximately 30% of newly approved drugs incorporate fluorine atoms. The compound's CAS No. 1774904-72-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery projects. Its potential role in targeting cancer-related kinases or inflammatory pathways has also sparked discussions in scientific forums.

Synthetic methodologies for 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. The trifluoromethyl group's introduction typically requires specialized reagents like Ruppert-Prakash reagent (TMSCF₃), highlighting the compound's synthetic complexity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification, with researchers emphasizing the need for ≥98% purity in biological studies. These quality control measures address the increasing scrutiny of impurity profiling in preclinical research.

From a commercial perspective, CAS No. 1774904-72-1 is often listed by specialty chemical suppliers as a building block for fragment-based drug design. Its price volatility reflects the challenges in large-scale production of multi-substituted purines. Environmental considerations are also emerging, with studies investigating the green chemistry aspects of its synthesis to reduce hazardous waste generation. This responds to the pharmaceutical industry's push toward sustainable manufacturing practices.

Future research directions for 6-Chloro-9-isopropyl-8-(trifluoromethyl)-9H-purine may explore its structure-activity relationships (SAR) through computational modeling and high-throughput screening. The compound's logP and solubility parameters suggest opportunities for formulation optimization, particularly for oral delivery systems. As patent landscapes evolve, this molecule may serve as a cornerstone for developing next-generation therapeutics in oncology or autoimmune diseases, aligning with current investments in personalized medicine platforms.